Cas no 23046-76-6 (8-chloro-1H,2H,3H,4H,9H-pyrido3,4-bindole)

• Product Name: 8-chloro-1H,2H,3H,4H,9H-pyrido3,4-bindole
• CAS No: 23046-76-6
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 5699058
• PubChem ID: 44212866
• Update Time: 2025-05-24

8-chloro-1H,2H,3H,4H,9H-pyrido3,4-bindole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b]indole, 8-chloro-2,3,4,9-tetrahydro-
• EN300-1116930
• 8-chloro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole
• TQ0182
• L013667
• 8-CHLORO-1H,2H,3H,4H,9H-PYRIDO[3,4-B]INDOLE
• 23046-76-6
• 8-chloro-1H,2H,3H,4H,9H-pyrido3,4-bindole

• Inchi： 1S/C11H11ClN2/c12-9-3-1-2-8-7-4-5-13-6-10(7)14-11(8)9/h1-3,13-14H,4-6H2
• InChI Key： ZQSNNXLCVFOWHW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1NC1CNCCC=12

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• Boiling Point: 384.5±37.0 °C(Predicted)
• pka: 16.20±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on 8-chloro-1H,2H,3H,4H,9H-pyrido3,4-bindole

Recent Advances in the Study of 8-chloro-1H,2H,3H,4H,9H-pyrido3,4-bindole (CAS: 23046-76-6)

8-chloro-1H,2H,3H,4H,9H-pyrido3,4-bindole (CAS: 23046-76-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a modulator of serotonin receptors. The research demonstrated that 8-chloro-1H,2H,3H,4H,9H-pyrido3,4-bindole exhibits high affinity for 5-HT2A and 5-HT2C receptors, suggesting its potential utility in treating neuropsychiatric disorders such as depression and schizophrenia. The study employed molecular docking simulations and in vitro binding assays to validate these findings.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which detailed a novel synthetic route for 8-chloro-1H,2H,3H,4H,9H-pyrido3,4-bindole. The researchers optimized the reaction conditions to achieve a 75% yield, a marked improvement over previous methods. This development is critical for scaling up production for preclinical and clinical studies.

In addition to its neurological applications, recent research has explored the compound's anticancer properties. A 2023 study in the European Journal of Medicinal Chemistry found that 8-chloro-1H,2H,3H,4H,9H-pyrido3,4-bindole inhibits the proliferation of certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway. These findings highlight its potential as a multi-targeted therapeutic agent.

Despite these promising results, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization. Ongoing research aims to address these issues through structural modifications and formulation strategies.

In conclusion, 8-chloro-1H,2H,3H,4H,9H-pyrido3,4-bindole (CAS: 23046-76-6) represents a versatile scaffold with broad therapeutic potential. Continued research efforts are expected to unlock its full clinical applicability, making it a compound of significant interest in the coming years.